5-methyl-2-(propan-2-yl)cyclohexyl 2-(4-methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylate

• Molecular Formula: C26H29NO4
• Molecular Weight: 419.5 g/mol
• IUPAC Name: (5-methyl-2-propan-2-ylcyclohexyl) 2-(4-methylphenyl)-1,3-dioxoisoindole-5-carboxylate
• InChI: InChI=1S/C26H29NO4/c1-15(2)20-11-7-17(4)13-23(20)31-26(30)18-8-12-21-22(14-18)25(29)27(24(21)28)19-9-5-16(3)6-10-19/h5-6,8-10,12,14-15,17,20,23H,7,11,13H2,1-4H3
• InChI Key: CSOLZNRRMSQPLG-UHFFFAOYSA-N
• SMILES: CC1CCC(C(C1)OC(=O)C2=CC3=C(C=C2)C(=O)N(C3=O)C4=CC=C(C=C4)C)C(C)C

Description

5-methyl-2-(propan-2-yl)cyclohexyl 2-(4-methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylate is a complex organic compound with a unique structure that includes both cyclohexyl and isoindolinecarboxylate moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-methyl-2-(propan-2-yl)cyclohexyl 2-(4-methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylate typically involves multiple steps. One common approach is to start with the preparation of the cyclohexyl and isoindolinecarboxylate intermediates, followed by their coupling under specific reaction conditions. The reaction conditions often include the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors, automated synthesis equipment, and advanced purification techniques to ensure the compound meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

5-methyl-2-(propan-2-yl)cyclohexyl 2-(4-methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylate can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen atoms.

Substitution: This reaction can replace one functional group with another, often using specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures, specific solvents, and sometimes the use of catalysts to enhance reaction rates and selectivity .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield hydroxylated or carboxylated derivatives, while reduction reactions may produce deoxygenated or hydrogenated products .

Scientific Research Applications

5-methyl-2-(propan-2-yl)cyclohexyl 2-(4-methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylate has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It may be studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research may explore its potential as a therapeutic agent or as a precursor for drug development.

Industry: It can be used in the production of specialty chemicals, materials, and other industrial applications.

Mechanism of Action

The mechanism of action of 5-methyl-2-(propan-2-yl)cyclohexyl 2-(4-methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylate involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Similar Compounds

• 2-Isopropyl-5-methylcyclohexyl 4-methylbenzenesulfinate
• 2-Isopropyl-5-methylcyclohexyl 2-{[(4-methylphenyl)sulfonyl]amino}benzoate

Uniqueness

Compared to similar compounds, 5-methyl-2-(propan-2-yl)cyclohexyl 2-(4-methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylate stands out due to its unique combination of cyclohexyl and isoindolinecarboxylate moieties. This structural uniqueness may confer specific chemical and biological properties that are not observed in other related compounds.